Nitrogen-self-doped graphene-based non-precious metal catalyst with superior performance to Pt/C catalyst toward oxygen reduction reaction†
Journal of Materials Chemistry A Pub Date: 2014-01-23 DOI: 10.1039/C3TA14070A
Abstract
A new, simple and scalable synthesis methodology is invented for an N-self-doped graphene-based non-precious Fe catalyst (Fe–N-graphene) for the oxygen reduction reaction (ORR) both in acidic and alkaline media. The electrochemical characterization shows that this Fe–N-graphene catalyst possesses outstanding electrocatalytic ORR activity (similar to Pt/C catalyst in alkaline media and slightly lower in acidic media), and both superior stability and fuel (methanol and CO) tolerance to Pt/C catalysts. We believe that this is the first time for a non-precious metal catalyst to have superior ORR performance to Pt/C catalyst. In addition, our synthesis methodology can be scaled up for the mass production of N-self-doped graphene-based fuel cell non-noble metal catalysts and other nanomaterials.
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